2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-phenethylacetamide

• IUPAC Name: 2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C20H19FN2OS2/c21-17-8-6-16(7-9-17)13-25-20-23-18(14-26-20)12-19(24)22-11-10-15-4-2-1-3-5-15/h1-9,14H,10-13H2,(H,22,24)
• InChI Key: BZAYYIQRYMHHHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CC2=CSC(=N2)SCC3=CC=C(C=C3)F
• Molecular Formula: C20H19FN2OS2
• Molecular Weight: 386.5 g/mol
• CAS No.: 942001-88-9

Description

2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-phenethylacetamide is a useful research compound. Its molecular formula is C20H19FN2OS2 and its molecular weight is 386.5. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Fluorinated benzothiazoles and related compounds have been a focal point in anticancer research due to their potent cytotoxic activities against various cancer cell lines. For example, compounds synthesized from 2-(4-aminophenyl)benzothiazole structures have demonstrated significant antitumor activities, highlighting their potential as therapeutic agents against neoplastic diseases. The specificity of these compounds towards certain cancer cell lines, including breast and lung cancers, showcases their potential in targeted cancer therapy (Hutchinson et al., 2001; Yurttaş et al., 2015).

Antimicrobial Activity

The synthesis and evaluation of benzothiazole derivatives for their antimicrobial properties have been an area of active research. Derivatives of 2-aminobenzothiazoles have been explored for their docking properties and in vitro antimicrobial activity, offering new avenues for the development of antimicrobial agents (Anuse et al., 2019).

Sensing Applications

Fluorinated benzothiazoles and related structures have been utilized in the development of fluorescent sensors. These compounds exhibit selective and sensitive detection capabilities for various analytes, including metal ions and biological molecules, demonstrating their utility in chemical, biological, and environmental sciences (Wang et al., 2012).

Safety and Hazards

The safety and hazards associated with “2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-phenethylacetamide” are not detailed in the search results. As with any chemical compound, appropriate safety measures should be taken when handling and using this compound.